Cas no 68266-25-1 (3,3''-octane-4,5-diyldiphenol)
3,3''-octane-4,5-diyldiphenol structure
Product Name:3,3''-octane-4,5-diyldiphenol
CAS No:68266-25-1
MF:C20H26O2
MW:298.419246196747
CID:969807
PubChem ID:326251
Update Time:2025-04-19
3,3''-octane-4,5-diyldiphenol Chemical and Physical Properties
Names and Identifiers
-
- 3,3''-octane-4,5-diyldiphenol
- 3-[5-(3-hydroxyphenyl)octan-4-yl]phenol
- SCHEMBL11619633
- NSC297171
- NSC-297171
- CHEMBL18804
- DTXSID40315761
- 68266-25-1
-
- Inchi: 1S/C20H26O2/c1-3-7-19(15-9-5-11-17(21)13-15)20(8-4-2)16-10-6-12-18(22)14-16/h5-6,9-14,19-22H,3-4,7-8H2,1-2H3
- InChI Key: OKFPCSHCYFRDHK-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1)C(CCC)C(C1C=CC=C(C=1)O)CCC
Computed Properties
- Exact Mass: 298.193280068g/mol
- Monoisotopic Mass: 298.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 40.5Ų
3,3''-octane-4,5-diyldiphenol Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
68266-25-1 (3,3''-octane-4,5-diyldiphenol) Related Products
- 1131-60-8(4-Cyclohexylphenol)
- 84-16-2(Hexestrol)
- 29799-07-3(4-(1-Adamantyl)phenol)
- 500-38-9(Nordihydroguaiaretic acid)
- 81936-33-6(4-(trans-4-Propylcyclohexyl)phenol)
- 80-46-6(4-Tert-Amylphenol)
- 27686-84-6(4,4'-((2R,3S)-2,3-Dimethylbutane-1,4-diyl)bis(benzene-1,2-diol))
- 99-71-8(4-(butan-2-yl)phenol)
- 140-66-9(4-Tert-Octylphenol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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